Cas no 23723-29-7 (3-Pyridinecarboxylicacid, 5-fluoro-, 3-pyridinylmethyl ester)

• Product Name: 3-Pyridinecarboxylicacid, 5-fluoro-, 3-pyridinylmethyl ester
• CAS No: 23723-29-7
• MF: C₁₂H₉FN₂O₂
• MW: 232.210466146469
• CID: 265418
• PubChem ID: 211896
• Update Time: 2025-04-19

3-Pyridinecarboxylicacid, 5-fluoro-, 3-pyridinylmethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, 5-fluoro-, 3-pyridinylmethyl ester
• pyridin-3-ylmethyl 5-fluoropyridine-3-carboxylate
• 3-Pyridinylmethyl 5-fluoro-3-pyridinecarboxylate
• DTXSID20178391
• 23723-29-7
• 3-Pyridinecarboxylic acid, 5-fluoro-, 3-pyridinylmethyl ester
• 3-Pyridinemethanol, 5-fluoronicotinate
• 5-FLUORONICOTINIC ACID PYRIDIN-3-YLMETHYL ESTER
• BRN 0481403

• Inchi： 1S/C12H9FN2O2/c13-11-4-10(6-15-7-11)12(16)17-8-9-2-1-3-14-5-9/h1-7H,8H2
• InChI Key： JUOAVMLVMVXXFF-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1)C(=O)OCC1C=NC=CC=1

Computed Properties

• Exact Mass: 232.06487
• Monoisotopic Mass: 232.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• PSA: 52.08